Cas no 2137682-85-8 (2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol)
2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(oxolan-3-yl)-4-(propylamino)butan-1-ol
- 2137682-85-8
- EN300-800964
- 2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol
-
- Inchi: 1S/C11H23NO2/c1-2-5-12-6-3-10(8-13)11-4-7-14-9-11/h10-13H,2-9H2,1H3
- InChI Key: KDJKMSRVQCZYAW-UHFFFAOYSA-N
- SMILES: O1CCC(C1)C(CO)CCNCCC
Computed Properties
- Exact Mass: 201.172878976g/mol
- Monoisotopic Mass: 201.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 41.5Ų
2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-800964-1.0g |
2-(oxolan-3-yl)-4-(propylamino)butan-1-ol |
2137682-85-8 | 95% | 1.0g |
$943.0 | 2024-05-21 | |
| Enamine | EN300-800964-0.05g |
2-(oxolan-3-yl)-4-(propylamino)butan-1-ol |
2137682-85-8 | 95% | 0.05g |
$792.0 | 2024-05-21 | |
| Enamine | EN300-800964-0.1g |
2-(oxolan-3-yl)-4-(propylamino)butan-1-ol |
2137682-85-8 | 95% | 0.1g |
$829.0 | 2024-05-21 | |
| Enamine | EN300-800964-0.25g |
2-(oxolan-3-yl)-4-(propylamino)butan-1-ol |
2137682-85-8 | 95% | 0.25g |
$867.0 | 2024-05-21 | |
| Enamine | EN300-800964-0.5g |
2-(oxolan-3-yl)-4-(propylamino)butan-1-ol |
2137682-85-8 | 95% | 0.5g |
$905.0 | 2024-05-21 | |
| Enamine | EN300-800964-2.5g |
2-(oxolan-3-yl)-4-(propylamino)butan-1-ol |
2137682-85-8 | 95% | 2.5g |
$1848.0 | 2024-05-21 | |
| Enamine | EN300-800964-5.0g |
2-(oxolan-3-yl)-4-(propylamino)butan-1-ol |
2137682-85-8 | 95% | 5.0g |
$2732.0 | 2024-05-21 | |
| Enamine | EN300-800964-10.0g |
2-(oxolan-3-yl)-4-(propylamino)butan-1-ol |
2137682-85-8 | 95% | 10.0g |
$4052.0 | 2024-05-21 |
2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol
Comprehensive Overview of 2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol (CAS No. 2137682-85-8)
2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol (CAS No. 2137682-85-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique oxolane (tetrahydrofuran) ring and propylamino side chain, exhibits versatile applications in drug discovery and material science. Its structural complexity and functional groups make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.
The compound's CAS number 2137682-85-8 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its physicochemical properties, such as solubility, stability, and reactivity, to optimize its use in synthetic pathways. Recent studies highlight its potential role in modulating neurotransmitter activity, aligning with the growing demand for novel neurological disorder treatments. This aligns with trending searches like "new CNS drug candidates 2024" and "tetrahydrofuran derivatives in medicine," reflecting its relevance in contemporary science.
From a synthetic perspective, 2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol is often synthesized via reductive amination or ring-opening reactions of oxolane derivatives. Its chiral centers introduce stereochemical considerations, making it a subject of interest for asymmetric synthesis studies. Industry professionals frequently search for "chiral building blocks for drug synthesis," underscoring the compound's utility in enantioselective applications. Additionally, its hydrogen-bonding capacity and lipophilic balance are investigated for drug delivery systems, a hot topic in pharmaceutical technology forums.
Environmental and safety profiles of CAS 2137682-85-8 are also scrutinized, particularly under green chemistry principles. With rising interest in "sustainable chemical synthesis," researchers evaluate its biodegradability and toxicity thresholds. The compound's low ecotoxicity and compatibility with biocatalysis methods position it favorably in eco-friendly workflows. This resonates with queries like "green solvents for organic synthesis" and "non-toxic pharmaceutical intermediates," which dominate academic and industrial discourse.
In summary, 2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol (CAS No. 2137682-85-8) represents a multifaceted tool for modern chemistry. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies exemplifies its interdisciplinary appeal. As AI-driven drug design gains traction (a frequently searched topic), this compound's molecular docking potential further elevates its status. By addressing both foundational research and cutting-edge trends, this overview bridges gaps between scientific inquiry and real-world applications.
2137682-85-8 (2-(Oxolan-3-yl)-4-(propylamino)butan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)